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- InChI:
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InChI=1S/C44H54O17/c1-10-11-18(2)14-19(3)41(52)61-39-23(7)58-29(17-42(39,8)53)59-26-12-13-28(57-22(26)6)60-40-36(49)31(21(5)45)37(50)44(55)38(51)32-24(16-43(40,44)54)20(4)30-33(35(32)48)25(46)15-27(56-9)34(30)47/h14-15,18,22-23,26,28-29,39-40,48,50,53-55H,10-13,16-17H2,1-9H3/b19-14-/t18-,22-,23+,26+,28+,29+,39-,40-,42-,43-,44-/m1/s1
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Dutomycin is an anthracycline antibiotic of formula C44H54O17 isolated from Streptomyces species. It directly binds to the human serine protease inhibitor B6 (SERPINB6), inducing autophagy and apoptosis. It has a role as a bacterial metabolite, an autophagy inducer, an apoptosis inducer and an antineoplastic agent. It is an anthracycline antibiotic, a tertiary alpha-hydroxy ketone, a member of phenols, an ether, a member of 1,4-benzoquinones, a disaccharide derivative, an enol, an enoate ester, a carbopolycyclic compound and a carbohydrate-containing antibiotic.
Dutomycin is a natural product found in Streptomyces with data available.